![molecular formula C20H16ClNO3 B214638 5-chloro-3-hydroxy-3-[(3E,5E)-2-oxo-6-phenylhexa-3,5-dien-1-yl]-1,3-dihydro-2H-indol-2-one](/img/structure/B214638.png)
5-chloro-3-hydroxy-3-[(3E,5E)-2-oxo-6-phenylhexa-3,5-dien-1-yl]-1,3-dihydro-2H-indol-2-one
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Overview
Description
5-chloro-3-hydroxy-3-[(3E,5E)-2-oxo-6-phenylhexa-3,5-dien-1-yl]-1,3-dihydro-2H-indol-2-one is a synthetic compound that belongs to the class of indolinone derivatives. It has gained significant attention in the scientific community due to its potential pharmacological properties.
Mechanism of Action
The mechanism of action of 5-chloro-3-hydroxy-3-[(3E,5E)-2-oxo-6-phenylhexa-3,5-dien-1-yl]-1,3-dihydro-2H-indol-2-one is not fully understood. However, it has been suggested that this compound exerts its anticancer activity by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis. Moreover, it has been found to modulate various signaling pathways, including the PI3K/Akt/mTOR and MAPK/ERK pathways.
Biochemical and physiological effects:
This compound has been found to exert various biochemical and physiological effects. It has been shown to inhibit the expression of pro-inflammatory cytokines, such as TNF-α and IL-6, and reduce the production of reactive oxygen species (ROS). Moreover, this compound has been found to inhibit the growth of various microorganisms, including bacteria and fungi.
Advantages and Limitations for Lab Experiments
5-chloro-3-hydroxy-3-[(3E,5E)-2-oxo-6-phenylhexa-3,5-dien-1-yl]-1,3-dihydro-2H-indol-2-one has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it exhibits significant anticancer activity against various cancer cell lines. However, there are also limitations to using this compound in lab experiments. For instance, its mechanism of action is not fully understood, and its toxicity profile has not been thoroughly investigated.
Future Directions
There are several future directions for the research on 5-chloro-3-hydroxy-3-[(3E,5E)-2-oxo-6-phenylhexa-3,5-dien-1-yl]-1,3-dihydro-2H-indol-2-one. One potential direction is to investigate its potential as a therapeutic agent for various inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, further studies are needed to elucidate its mechanism of action and toxicity profile. Finally, the development of novel derivatives of this compound with improved pharmacological properties is another potential future direction.
In conclusion, this compound is a synthetic compound with significant potential for various therapeutic applications. Its anticancer, anti-inflammatory, antioxidant, and antimicrobial properties make it a promising candidate for further research. However, more studies are needed to fully understand its mechanism of action and toxicity profile.
Synthesis Methods
The synthesis of 5-chloro-3-hydroxy-3-[(3E,5E)-2-oxo-6-phenylhexa-3,5-dien-1-yl]-1,3-dihydro-2H-indol-2-one involves the condensation reaction of 3-chloro-4-hydroxybenzaldehyde and 3-oxo-6-phenylhex-3-enal in the presence of ammonium acetate and glacial acetic acid. The reaction mixture is then refluxed for several hours, and the resulting product is purified through column chromatography.
Scientific Research Applications
5-chloro-3-hydroxy-3-[(3E,5E)-2-oxo-6-phenylhexa-3,5-dien-1-yl]-1,3-dihydro-2H-indol-2-one has been extensively studied for its potential therapeutic applications. It has been found to exhibit significant anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has also been found to possess anti-inflammatory, antioxidant, and antimicrobial properties.
properties
Molecular Formula |
C20H16ClNO3 |
---|---|
Molecular Weight |
353.8 g/mol |
IUPAC Name |
5-chloro-3-hydroxy-3-[(3E,5E)-2-oxo-6-phenylhexa-3,5-dienyl]-1H-indol-2-one |
InChI |
InChI=1S/C20H16ClNO3/c21-15-10-11-18-17(12-15)20(25,19(24)22-18)13-16(23)9-5-4-8-14-6-2-1-3-7-14/h1-12,25H,13H2,(H,22,24)/b8-4+,9-5+ |
InChI Key |
FVXMSCCPIYINBQ-KBXRYBNXSA-N |
Isomeric SMILES |
C1=CC=C(C=C1)/C=C/C=C/C(=O)CC2(C3=C(C=CC(=C3)Cl)NC2=O)O |
SMILES |
C1=CC=C(C=C1)C=CC=CC(=O)CC2(C3=C(C=CC(=C3)Cl)NC2=O)O |
Canonical SMILES |
C1=CC=C(C=C1)C=CC=CC(=O)CC2(C3=C(C=CC(=C3)Cl)NC2=O)O |
Origin of Product |
United States |
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